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Compound of Interest

Compound Name: (S)-(+)-2-Methylglutaric Acid

CAS No.: 1115-82-8

Cat. No.: B074888

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the nuclear magnetic resonance

(NMR) and infrared (IR) spectroscopic data for (S)-2-Methylglutaric Acid. Detailed experimental

protocols and a summary of key spectral data are presented to support research and

development activities.

Spectroscopic Data Summary
The following tables summarize the key ¹H and ¹³C NMR chemical shifts and characteristic IR

absorption bands for (S)-2-Methylglutaric Acid.

¹H NMR Spectral Data
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Protons Chemical Shift (δ) ppm

H-2 2.13 - 2.28

H-3 1.57 - 1.78

H-4 2.15 - 2.27

-CH₃ 1.06 - 1.07

Solvent: D₂O, pH: 7.4. Data is for 2-methylglutaric acid, the spectrum for the (S)-enantiomer

will be identical.[1]

¹³C NMR Spectral Data
Carbon Atom Chemical Shift (δ) ppm

C-1 (COOH) 189.22

C-2 (CH) 45.48

C-3 (CH₂) 33.61

C-4 (CH₂) 38.56

C-5 (COOH) 186.20

-CH₃ 20.14

Solvent: D₂O, pH: 7.4. Data is for 2-methylglutaric acid, the spectrum for the (S)-enantiomer

will be identical.[1]

Infrared (IR) Spectroscopy Data
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Functional Group Absorption Range (cm⁻¹) Description

O-H (Carboxylic Acid) 2500-3300 Strong, very broad

C-H (sp³) 2850-3000 Medium to strong

C=O (Carboxylic Acid) 1700-1725 Strong, sharp

C-O 1210-1320 Strong

O-H (bend) 910-950 Medium, broad

Characteristic absorption ranges for carboxylic acids.[2][3]

Experimental Protocols
The following are detailed methodologies for the acquisition of NMR and IR spectroscopic data

for (S)-2-Methylglutaric Acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Objective: To obtain ¹H and ¹³C NMR spectra of (S)-2-Methylglutaric Acid.

Materials:

(S)-2-Methylglutaric Acid

Deuterium oxide (D₂O)

NMR tubes (5 mm)

Pipettes

Vortex mixer

Instrumentation:

400 MHz (or higher) NMR spectrometer

Procedure:
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Sample Preparation:

Weigh approximately 5-10 mg of (S)-2-Methylglutaric Acid for ¹H NMR and 20-50 mg for

¹³C NMR.

Dissolve the sample in approximately 0.6-0.7 mL of D₂O in a small vial.

Adjust the pH of the solution to ~7.4 using dilute NaOD or DCl if necessary.

Vortex the vial until the sample is fully dissolved.

Transfer the solution into a clean, dry 5 mm NMR tube.

Instrument Setup and Data Acquisition:

Insert the NMR tube into the spectrometer.

Lock the spectrometer on the deuterium signal of D₂O.

Shim the magnetic field to achieve optimal homogeneity.

Acquire the ¹H NMR spectrum using standard acquisition parameters. A sufficient number

of scans should be averaged to obtain a good signal-to-noise ratio.

Acquire the ¹³C NMR spectrum using proton decoupling. A longer acquisition time and a

greater number of scans will be necessary compared to the ¹H NMR spectrum due to the

lower natural abundance of ¹³C.

Data Processing:

Apply Fourier transformation to the acquired free induction decays (FIDs).

Phase the resulting spectra.

Calibrate the chemical shift scale. For spectra in D₂O, the residual HDO peak (around

4.79 ppm) can be used as a reference.

Integrate the signals in the ¹H NMR spectrum.
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Analyze the chemical shifts, coupling patterns, and integrals to assign the signals to the

respective protons and carbons of the molecule.

Fourier-Transform Infrared (FTIR) Spectroscopy
Objective: To obtain an IR spectrum of (S)-2-Methylglutaric Acid.

Materials:

(S)-2-Methylglutaric Acid (solid)

Spatula

Ethanol or acetone for cleaning

Instrumentation:

FTIR spectrometer with an Attenuated Total Reflectance (ATR) accessory.

Procedure:

Sample Preparation and Spectrometer Setup:

Ensure the ATR crystal is clean by wiping it with a soft cloth dampened with ethanol or

acetone.

Record a background spectrum of the empty ATR crystal. This will be automatically

subtracted from the sample spectrum.

Data Acquisition:

Place a small amount of solid (S)-2-Methylglutaric Acid onto the ATR crystal using a clean

spatula, ensuring complete coverage of the crystal surface.

Apply pressure using the ATR anvil to ensure good contact between the sample and the

crystal.

Acquire the IR spectrum. Typically, 16 to 32 scans are co-added to obtain a high-quality

spectrum in the range of 4000-400 cm⁻¹.
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Data Processing and Analysis:

The software will automatically perform a background subtraction.

Identify and label the major absorption bands in the spectrum.

Correlate the observed absorption bands with the functional groups present in (S)-2-

Methylglutaric Acid (e.g., O-H stretch of the carboxylic acid, C=O stretch, C-H stretch).

Visualizations
The following diagram illustrates the general workflow for the spectroscopic analysis of (S)-2-

Methylglutaric Acid.
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Caption: Experimental workflow for spectroscopic analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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